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Compound of Interest

Compound Name: 3-Hydroxypentadecanoic acid

Cat. No.: B126741

Essential Safety and Handling Guide for 3-
Hydroxypentadecanoic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxypentadecanoic acid, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on general safety protocols for fatty acids
and available data for similar compounds, as a comprehensive Safety Data Sheet (SDS) for 3-
Hydroxypentadecanoic acid is not readily available.

Disclaimer: This information is for guidance purposes only. Always consult with your institution's
Environmental Health and Safety (EHS) department and review any available safety
documentation before handling any chemical.

Physical and Chemical Properties
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Property Value

Molecular Formula C15H3003[1][2][3]

Molecular Weight 258.40 g/mol [1][2][3]

Appearance Colorless to light yellow solid[1]

Melting Point Approximately 62-63 °C[1]

Boiling Point Approximately 273 °C[1]

Solubility Insoluble in water.[4] Soluble in organic
solvents.

Storage Room temperature, in a dry, cool place.[1][3][5]

Operational Plan: Safe Handling Procedure

While 3-Hydroxypentadecanoic acid is reported to have no obvious danger under normal
use, it is crucial to minimize exposure.[1] The following step-by-step guide outlines the
recommended procedures for safe handling.

1. Personal Protective Equipment (PPE)
Before beginning any work, ensure the following PPE is worn:

e Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
mandatory to protect against accidental splashes.[6] For tasks with a higher risk of
splashing, a face shield should be used in conjunction with goggles.[7]

» Hand Protection: Chemically resistant gloves are required. Nitrile gloves are a suitable
choice for handling fatty acids and provide a good barrier against oils and fats.[8][9][10]

» Body Protection: A standard laboratory coat is required to protect against skin contact.[6]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required. If the material is being handled in a way that generates
dust or aerosols, a respirator may be necessary. Consult your institution's EHS for specific
guidance.
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. Engineering Controls

Work in a well-ventilated area. A chemical fume hood is recommended, especially when
heating the substance or when there is a potential for aerosol generation.

. Handling Procedure
Preparation:
o Designate a specific area for handling 3-Hydroxypentadecanoic acid.

o Ensure all necessary equipment and materials, including waste containers, are readily
accessible.

Weighing and Transferring:

o As 3-Hydroxypentadecanoic acid is a solid, handle it carefully to avoid generating dust.
o Use a spatula or other appropriate tool for transferring the solid.

o If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

Heating:

o If heating is required, do so in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of any potential vapors.

Spill Response:

[¢]

In case of a small spill, absorb the material with an inert, non-combustible absorbent
material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material into a designated waste container.

[¢]

Clean the spill area thoroughly.

[e]

For larger spills, evacuate the area and contact your institution's EHS department.
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Disposal Plan

Proper disposal of chemical waste is essential to ensure safety and environmental protection.
1. Waste Collection

o Collect all waste containing 3-Hydroxypentadecanoic acid, including contaminated
consumables (e.g., gloves, paper towels), in a clearly labeled, sealed, and compatible waste
container.[6]

e Do not mix with other waste streams unless compatibility is known.[6]
2. Labeling

o Label the waste container with "Waste 3-Hydroxypentadecanoic acid" and any other
identifiers required by your institution.

3. Storage

o Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.[6]

4. Disposal

» Dispose of the chemical waste through your institution's hazardous waste disposal program.

[6]

Do not dispose of 3-Hydroxypentadecanoic acid down the drain or in the regular trash.

Experimental Workflow for Handling 3-
Hydroxypentadecanoic Acid
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Caption: Workflow for handling 3-Hydroxypentadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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